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Compound Focus: Benzyl 2-oxoacetate

CAS No.: 52709-42-9

Cat. No.: S1910668

Get Quote

Chemical Product Information

The table below summarizes the identified information for benzyl 2-oxoacetate from chemical suppliers.

Property Value

CAS Number 52709-42-9 [1] [2]

Molecular Formula C₉H₈O₃ [1] [2]

Molecular Weight 164.16 g/mol [1] [2]

Purity >98% [1]

SMILES O=C(OCC1=CC=CC=C1)C=O [1] [2]

Storage Inert atmosphere, 2-8°C [2]

Suggested Path Forward

To develop the HPLC purity method you need, I suggest the following steps:

Consult Specialized Databases: Search scientific databases like SciFinder, Reaxys, or PubMed
for journal articles that may contain detailed analytical methods.
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Adapt from Analogous Compounds: The search results show that HPLC methods for other
benzyl-containing compounds or impurities are well-established [3] [4]. You can use the
parameters from these studies as a starting point for method development. Key parameters to focus

on include:
Column Type: Reverse-phase C8 or C18 columns are commonly used [3] [4].

Mobile Phase: Mixtures of acetonitrile/water or acetonitrile/buffer are typical [3] [4].
Detection: UV detection at wavelengths such as 258 nm is standard for compounds without

strong chromophores [3].
Perform Method Development and Validation: You will likely need to optimize chromatographic

conditions and validate the method for parameters like specificity, precision, accuracy, and
linearity according to standard guidelines [3].

General HPLC Workflow for Purity Analysis

The diagram below outlines a general method development workflow you can follow, based on common

practices for analyzing similar small organic molecules.
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Start: Sample Preparation
(Dissolve in mobile phase or acetonitrile)

1. Column Selection
(Reverse-phase C18)

2. Mobile Phase Scouting
(Acetonitrile/Water or Buffer)

3. Elution Mode Selection
(Isocratic or Gradient)

4. Detection Selection
(UV, e.g., 250-260 nm)

5. Method Optimization
(Adjust pH, gradient, flow rate)

6. Method Validation
(Specificity, Precision, Accuracy, Linearity)

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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